4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide

• IUPAC Name: 4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C16H22N4O2S/c1-11(2)14-18-19-15(22-14)12-5-7-20(8-6-12)16(21)17-10-13-4-3-9-23-13/h3-4,9,11-12H,5-8,10H2,1-2H3,(H,17,21)
• InChI Key: IAKMUAVHHDNRHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)NCC3=CC=CS3
• Molecular Formula: C16H22N4O2S
• Molecular Weight: 334.4 g/mol

Description

The compound contains several functional groups including a propan-2-yl group , a 1,3,4-oxadiazol ring , a thiophen-2-yl group , and a piperidine ring . These groups are common in many biologically active compounds and drugs.

Synthesis Analysis

While specific synthesis methods for this compound were not found, compounds with similar functional groups are often synthesized through various routes. For example, imidazole compounds, which are similar to oxadiazoles, can be synthesized from glyoxal and ammonia. Additionally, protodeboronation of alkyl boronic esters has been used in the synthesis of related compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the aforementioned functional groups. The 1,3,4-oxadiazole ring, for instance, is a five-membered heterocyclic ring composed of two nitrogen atoms and one oxygen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, compounds containing a 1,3-diazole ring are often highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many compounds containing 1,3,4-oxadiazole rings exhibit a range of biological activities such as antibacterial, antiviral, antifungal, and anticancer properties.

Future Directions

Future research could focus on exploring the potential biological activities of this compound and developing efficient methods for its synthesis. Given the wide range of activities exhibited by similar compounds, this compound could have potential applications in medicine and other fields.